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Enalapril's Anti-Senescence Application Notes

This document outlines the use of the antihypertensive drug Enalapril as a potential anti-senescence agent,
based on a 2025 study that demonstrated its efficacy in reducing senescence markers in human embryonic

lung fibroblasts (IMR90 cells) and aged mice [1] [2] [3].

e Core Finding: Enalapril treatment significantly reduces markers of cellular senescence and
promotes a more youthful phenotype in IMR90 cells.
¢ Proposed Mechanism: The anti-senescence effect is primarily mediated through the activation of the
BMP-SMAD signaling pathway. Enalapril increases the levels of phosphorylated Smad1/5/9
(pSmad1/5/9), which in turn upregulates genes involved in cell cycle progression and antioxidative
defense [1] [4] [5].
¢ Key Outcomes: Treatment with Enalapril leads to [1] [2]:
o Decreased activity of Senescence-Associated p-Galactosidase (SA-B-gal).
o Reduced protein levels of key senescence markers p16 and p21.
o Increased expression of the proliferation marker Ki67.
o Downregulation of the Senescence-Associated Secretory Phenotype (SASP) factors like IL1[3
and IL6.
o Enhanced cell growth rate and delayed entry into growth arrest.

Detailed Experimental Protocol

The following protocol is adapted from the methods described in the 2025 eLife study [1] [2].
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Cell Culture and Senescence Induction

e Cell Line: Use primary human embryonic lung fibroblasts (IMR90).

e Culture Conditions: Maintain cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented
with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin. Incubate at 37°C with 5% CO2
[1] [6].

e Senescence Model: Induce replicative senescence by long-term serial passaging of the IMR90
cells.

o Passage cells at a 1:3 ratio when they reach 70-80% confluence.
o Senescent cells are characterized by enlarged, flat morphology, increased SA-B-gal activity,
elevated p16/p21 expression, and reduced Ki67 [1] [6].

Enalapril Treatment

e Drug Preparation: Prepare a stock solution of Enalapril and dilute it in the cell culture medium to the
desired working concentration [5].

¢ Optimal Concentration: The study found that a concentration of 10 uM Enalapril yielded the optimal
anti-senescence effect [1].

e Treatment Duration: Treat senescent IMR90 cells with Enalapril for a sufficient period to observe
phenotypic changes, typically aligned with the duration of assays described below.

Key Senescence Assessment Assays

The table below summarizes the primary methods used to quantify the effects of Enalapril.

Assay Method Key Points Measurement Outcome

SA-B-gal Staining Use a commercial senescence detection kit.  Percentage of blue-stained
Fix cells with 4% PFA, then incubate with X- senescent cells under light
Gal staining solution at 37°C without CO:2 microscopy [1].

for 8-12 hours [1] [6].

Western Blotting Resolve cell lysates via SDS-PAGE and Changes in protein
transfer to a membrane. Probe with expression levels of
antibodies against p16, p21, Ki67, senescence markers and
pSmad1/5/9, and Smad4 [1] [4]. pathway components [1] [4].
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Assay Method Key Points

Immunofluorescence  Fix and permeabilize cells. Incubate with an
(IF) antibody against Ki67, followed by a
fluorescently-labeled secondary antibody [1]

[4].

RNA-seq & qPCR Extract total RNA. For transcriptome
analysis, perform RNA-seq. For validation,
use RT-qPCR with primers for SASP genes
(e.g., IL1B, IL6) and cell cycle genes [1] [2].

Summary of Key Quantitative Data

Measurement Outcome

Fluorescence intensity and
localization of the
proliferation marker Ki67 [1].

Gene expression changes in
SASP and proliferation-related
pathways [1].

The following tables consolidate the quantitative findings from the study, demonstrating Enalapril's impact

on IMR90 cells.

Table 1: Effect of 10 pM Enalapril on Key Senescence Markers in IMR90 Cells [1]

Senescence Marker Measurement Method Observed Change with Enalapril
SA-B-gal Activity Staining & Quantification Decreased

p16 Protein Western Blot Decreased

p21 Protein Western Blot Decreased

Ki67 Protein Immunofluorescence / Western Blot Increased

IL18 mRNA RT-gPCR Significantly Reduced

IL6 mMRNA RT-gPCR Significantly Reduced

Table 2: Experimental Manipulation of the pSmad1/5/9 Pathway [1] [4]
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Experimental Condition

Effect on pSmad1/5/9

Effect on Senescence (p16/p21,
SA-B-gal)

Enalapril (10 pM)

BMP4 (pathway agonist)

LDN193189 (BMP receptor
inhibitor)

Enalapril + LDN193189

Increased

Increased

Decreased

Counteracted Enalapril's
effect

Decreased

Decreased

Increased

Blocked Enalapril's anti-senescence
effect

Mechanism of Action & Workflow Visualization

The experimental data support a model where Enalapril activates the BMP-SMAD pathway to counteract

senescence. The diagram below illustrates this proposed signaling mechanism and the experimental

workflow for its validation.

Protocol Integration & Notes

¢ Critical Controls: Always include both young, proliferating IMR9O0 cells (negative control) and
untreated senescent IMR9O0 cells (positive control) in every assay for accurate baseline comparison

[6].

e Pathway Verification: To confirm the mechanism is BMP-SMAD dependent, include a condition co-
treating senescent cells with both Enalapril and the BMP receptor inhibitor LDN193189. This should
block the anti-senescence effects of Enalapril [1] [4].

e Beyond IMR90s: While this protocol uses IMR9O0 cells, the core principles of senescence induction
and assessment (SA-B-gal, p16/p21, SASP) are applicable to other primary cell lines, though
optimization of conditions like Enalapril concentration and treatment duration may be necessary [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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